4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(2-oxo-1H-pyridin-4-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-5-9-3-8(6-14-9)7-1-2-11-10(13)4-7/h1-6H,(H,11,13)
• InChI Key: ZQEKJEFBYUDHNC-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1C2=CSC(=C2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID20682680
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261971-71-4

Description

4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% (4-FTHP) is a synthetic organic compound that has recently gained interest due to its potential applications in both scientific research and industry. It is a white crystalline solid with a melting point of 160-162°C and is soluble in ethanol, methanol, and acetonitrile. It is a versatile compound with a wide range of applications, including as a reagent in organic synthesis, as a medicinal intermediate, and as a building block for materials science.

Scientific Research Applications

4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a medicinal intermediate, and as a building block for materials science. It has been used in the synthesis of biologically active compounds such as inhibitors of cyclooxygenase-2 (COX-2) and inhibitors of the hedgehog pathway. It has also been used in the synthesis of organic photovoltaic materials and as a precursor for the synthesis of organic light-emitting diodes (OLEDs).

Mechanism of Action

4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% has a number of different mechanisms of action, depending on the application. In the case of its use as a reagent in organic synthesis, 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% acts as a nucleophile, attacking electrophilic centers in other molecules. In the case of its use as a medicinal intermediate, 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% acts as a prodrug, which is converted into its active form by metabolic enzymes in the body.
Biochemical and Physiological Effects
4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% has been shown to have a number of biochemical and physiological effects, depending on the application. In the case of its use as a reagent in organic synthesis, 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% can act as a nucleophile, attacking electrophilic centers in other molecules and facilitating their reaction. In the case of its use as a medicinal intermediate, 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% is converted into its active form by metabolic enzymes in the body, which can then have various effects on biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is its high purity (95%), which makes it suitable for use in a variety of applications. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, it is not soluble in water and must be handled with caution due to its potential toxicity.

Future Directions

There are a number of potential future directions for the use of 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95%. One potential direction is its use as a building block for materials science, such as for the synthesis of organic photovoltaic materials and organic light-emitting diodes (OLEDs). Additionally, its use as a medicinal intermediate could be explored further, with the aim of developing new therapeutics to treat a variety of diseases. Finally, its use in organic synthesis could be further explored, with the aim of developing new methods for synthesizing biologically active compounds.

Synthesis Methods

4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods, including microwave-assisted synthesis and palladium-catalyzed Suzuki cross-coupling reactions. The most commonly used method is a two-step process involving the reaction of 2-formylthiophene with hydroxypyridine in a basic solution followed by the addition of a base to the reaction mixture. This method produces 4-(2-Formylthiophen-4-yl)-2-hydroxypyridine, 95% in yields of up to 95%.